Cas no 21788-49-8 ((2E)-dimethylbut-2-enedioic acid)

• Product Name: (2E)-dimethylbut-2-enedioic acid
• CAS No: 21788-49-8
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 260899
• PubChem ID: 5371506
• Update Time: 2025-04-19

(2E)-dimethylbut-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2,3-dimethyl-, (2E)-
• 2,3-dimethylbut-2-enedioic acid
• (E)-2,3-dimethyl-2-butenedioic acid
• (E)-2,3-dimethylbut-2-enedioic acid
• 2,3-Dimethylfumaric acid
• 2-Butenedioicacid, 2,3-dimethyl-, (E)-
• AC1L1UTT
• AG-K-74467
• CTK4E7684
• Dimethylfumaric acid
• Dimethylfumarsaeure
• Dimethyl-fumarsaeure
• Fumaric acid, dimethyl- (6CI,8CI)
• g-Methylmesaconic acid
• (2E)-dimethylbut-2-enedioic acid
• SCHEMBL105998
• UNII-VBQ8FG19GP
• Z2607361494
• .GAMMA.-METHYLMESACONIC ACID
• AKOS006223269
• CS-0170278
• 2-Butenedioic acid, 2,3-dimethyl-, (E)-
• 21788-49-8
• NSC-174100
• CGBYBGVMDAPUIH-ONEGZZNKSA-N
• (2E)-2,3-Dimethyl-2-butenedioic acid
• (2E)-2,3-Dimethyl-2-butenedioic acid #
• VBQ8FG19GP
• EN300-1699970
• SCHEMBL105999
• 2,3-dimethyl-2-butenedioic acid
• gamma-Methylmesaconic acid
• AB-131/42301000
• Fumaric acid, dimethyl-
• (2E)-DIMETHYLBUT-2-ENEDIOICACID
• G28507

• Inchi： 1S/C6H8O4/c1-3(5(7)8)4(2)6(9)10/h1-2H3,(H,7,8)(H,9,10)/b4-3+
• InChI Key： CGBYBGVMDAPUIH-ONEGZZNKSA-N
• SMILES： OC(/C(/C)=C(/C(=O)O)\C)=O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 74.6Ų
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 74.6
• LogP: 0.49200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids